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Get Quote

An In-depth Exploration of the Properties, Hazards, and Applications of a Versatile Vanadium

Complex

Introduction: The Unique Profile of Vanadyl
Acetylacetonate
Vanadyl acetylacetonate, with the chemical formula VO(acac)₂, is a blue-green, crystalline solid

that has garnered significant attention in both academic research and industrial applications.[1]

[2] This coordination complex, consisting of a central vanadyl group (VO²⁺) chelated by two

acetylacetonate (acac⁻) ligands, possesses a unique square pyramidal structure.[1][3] Its

paramagnetic nature and solubility in polar organic solvents contribute to its utility in a diverse

range of chemical transformations.[1][3] This guide provides a detailed overview of the

physicochemical properties, potential hazards, and key applications of Vanadyl

acetylacetonate, offering valuable insights for professionals in drug development, materials

science, and organic synthesis.
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Physicochemical Properties of Vanadyl
Acetylacetonate
A thorough understanding of the physical and chemical characteristics of Vanadyl

acetylacetonate is fundamental to its effective and safe utilization. The key properties are

summarized in the table below.

Property Value Source(s)

CAS Number 3153-26-2 [1][4]

Molecular Formula C₁₀H₁₄O₅V [1][4]

Molecular Weight 265.16 g/mol [4][5]

Appearance
Blue-green crystalline

solid/powder
[1][6]

Melting Point 235-259 °C (decomposes) [7][8]

Solubility

Soluble in polar organic

solvents such as acetone,

chloroform, ether, ethanol, and

benzene. Insoluble in water.

[1][7][8]

Density Approximately 1.5 g/cm³ [7]

Stability

Stable under normal

conditions, but is air and

moisture sensitive.

[8][9][10]

Safety and Hazard Profile
Vanadyl acetylacetonate is classified as a hazardous substance and requires careful handling

to mitigate potential risks.[6][11]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards associated with chemical
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substances. For Vanadyl acetylacetonate, the primary hazard classifications are:

Acute Toxicity (Oral), Category 4: Harmful if swallowed.[6][12]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[6][12]

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.[6][12]

Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory tract irritation):

May cause respiratory irritation.[6][12]

GHS Pictograms and Precautionary Statements
The following diagram illustrates the GHS pictograms associated with Vanadyl acetylacetonate,

visually conveying its primary hazards.

Caption: GHS Pictogram for Vanadyl Acetylacetonate.

Precautionary Measures for Safe Handling:

Due to its hazardous nature, strict adherence to safety protocols is imperative when working

with Vanadyl acetylacetonate. Key precautionary statements include:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][13] Wash skin

thoroughly after handling.[13] Do not eat, drink, or smoke when using this product.[13] Use

only outdoors or in a well-ventilated area.[6][13] Wear protective gloves, protective clothing,

eye protection, and face protection.[6][13]

Response: If swallowed, call a poison center or doctor if you feel unwell and rinse your

mouth.[6][9] If on skin, wash with plenty of water.[9] If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do, and continue rinsing.[6]

[9] If eye irritation persists, get medical advice/attention.[6] If inhaled, remove the person to

fresh air and keep comfortable for breathing.[9]

Storage: Store in a well-ventilated place and keep the container tightly closed.[6] Store

locked up. The compound is air and moisture sensitive and should be stored under an inert

atmosphere.[8]
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]

Applications in Research and Development
The unique chemical properties of Vanadyl acetylacetonate have led to its application in

several key areas of research and development.

Catalysis in Organic Synthesis
Vanadyl acetylacetonate is a widely used catalyst in organic synthesis, particularly in oxidation

reactions.[2][14] It is notably effective in the epoxidation of allylic alcohols when used in

conjunction with tert-butyl hydroperoxide (TBHP).[1][3] This catalytic system exhibits

remarkable regioselectivity, exclusively oxidizing the double bond at the allylic position.[1] The

proposed mechanism involves the oxidation of the vanadium(IV) center to a vanadium(V)

species by TBHP, which then coordinates with the alcohol of the substrate, directing the

epoxidation to the nearby double bond.[1]

Catalytic Epoxidation of Allylic Alcohols

Allylic Alcohol
Coordination with

Allylic Alcohol and TBHP

VO(acac)₂ (Catalyst)
Formation of active

Vanadium(V) species
Oxidation

tert-Butyl Hydroperoxide (TBHP)
(Oxidant)

Regioselective Epoxidation Epoxidized Product

Regeneration of
VO(acac)₂

Catalytic Cycle

Click to download full resolution via product page

Caption: Catalytic cycle of VO(acac)₂ in allylic alcohol epoxidation.
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Beyond epoxidation, it also serves as a catalyst for the oxidation of other functional groups,

such as the conversion of tertiary amines to N-oxides and thioethers to sulfoxides.[14] Its role

in promoting the oxidation of aldehydes to carboxylic acids or esters using hydrogen peroxide

aligns with the principles of green chemistry by minimizing the use of hazardous reagents.[15]

Precursor in Materials Science
Vanadyl acetylacetonate is utilized as a precursor for the synthesis of vanadium-containing

materials.[2][8] Notably, it is employed in the preparation of vanadium dioxide (VO₂) thin films

through methods like chemical vapor deposition (CVD).[7][8] These films are of significant

interest for applications in "smart" windows and data storage devices due to their

thermochromic properties.[7]

Biomedical Research and Insulin-Mimetic Properties
An exciting area of research involves the biomedical applications of Vanadyl acetylacetonate. It

has been shown to exhibit insulin-mimetic properties by stimulating the phosphorylation of key

proteins in the insulin signaling pathway, such as protein kinase B (Akt) and glycogen synthase

kinase 3 (GSK-3).[1] Furthermore, it can inhibit tyrosine phosphatases like PTP1B, which

deactivates the insulin receptor, thereby prolonging insulin signaling.[1] These characteristics

suggest its potential as a therapeutic agent for diabetes.[1] Additionally, radiolabeled Vanadyl

acetylacetonate ([⁴⁸V]VO(acac)₂) is being investigated as a novel radiotracer for cancer

imaging with positron emission tomography (PET).[16][17]

Experimental Protocols: Synthesis of Vanadyl
Acetylacetonate
The following is a representative protocol for the laboratory synthesis of Vanadyl

acetylacetonate from vanadium pentoxide.

Materials and Reagents:

Vanadium pentoxide (V₂O₅)

Concentrated sulfuric acid (H₂SO₄)

Ethanol (C₂H₅OH)
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Acetylacetone (Hacac)

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Conical flask

Procedure:

Preparation of Vanadyl Sulfate Solution:

In a 50 mL round-bottom flask, cautiously add 5.0 mL of concentrated H₂SO₄ to 5.0 mL of

distilled water.[18]

To this acidic solution, add 18.0 mL of ethanol and 2.0 g of vanadium pentoxide.[18]

Reduction of Vanadium(V):

Attach a reflux condenser to the flask and heat the mixture vigorously using a heating

mantle for approximately one hour.[18] Swirl the mixture periodically. The orange V₂O₅ will

dissolve, forming a dark blue-green solution, indicating the reduction of vanadium(V) to

vanadyl(IV).[18]

Isolation of Vanadyl Sulfate:

After one hour, cool the reaction mixture in an ice bath and filter it under vacuum to

remove any unreacted solids.[18]

Formation of Vanadyl Acetylacetonate:

Transfer the filtrate to a 250 mL conical flask.
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Slowly add 6 mL of acetylacetone to the filtrate while shaking.[18]

Precipitation and Isolation of the Product:

The Vanadyl acetylacetonate will precipitate from the solution.

Collect the blue-green solid product by vacuum filtration.

Wash the product with distilled water and allow it to air dry.

Synthesis of Vanadyl Acetylacetonate

1. Mix V₂O₅, H₂SO₄,
and Ethanol in Water

2. Reflux for 1 hour
(Reduction to VOSO₄)

3. Cool and Filter
to remove solids

4. Add Acetylacetone
to the filtrate

5. Precipitation of
VO(acac)₂

6. Isolate and Dry
the Product

Click to download full resolution via product page
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Caption: Workflow for the synthesis of Vanadyl Acetylacetonate.

Analytical Characterization
Various analytical techniques are employed to confirm the identity and purity of synthesized

Vanadyl acetylacetonate. High-Performance Liquid Chromatography (HPLC) is a common

method for characterization, often using a C18 column with a mobile phase gradient of

acetonitrile and water.[16][19] Spectroscopic methods such as Infrared (IR) spectroscopy are

valuable for identifying the characteristic V=O bond stretching frequency.[18][20]

Conclusion
Vanadyl acetylacetonate (CAS 3153-26-2) is a compound of significant interest due to its

versatile applications in catalysis, materials science, and biomedical research. Its efficacy as a

catalyst in organic synthesis, particularly in stereoselective epoxidations, makes it a valuable

tool for chemists. Furthermore, its emerging role in the development of novel materials and its

potential as a therapeutic agent underscore its importance in cutting-edge research. However,

its hazardous properties necessitate strict adherence to safety protocols to ensure its

responsible and effective use. This guide has provided a comprehensive overview of the

essential technical information required by researchers and professionals working with this

multifaceted coordination complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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